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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B12371613

C.l. Acid Red 154: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

C.l. Acid Red 154 is a synthetic dye belonging to the double azo class of compounds. It is
primarily utilized in industrial applications for coloring protein fibers such as wool and silk, as
well as materials like leather, paper, and casein plastics.[1][2] This document provides a
technical summary of its chemical and physical properties.

Core Molecular and Chemical Properties

C.l. Acid Red 154 is characterized by the following molecular formula and weight:
e Molecular Formula: CaoH3aNaNa2010S2[1]
e Molecular Weight: 840.83 g/mol [1]

A comprehensive summary of its key quantitative data is presented below.
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Property Value Reference

disodium;3-[[4-[1-(4-amino-3-
methylphenyl)cyclohexyl]-2-

IUPAC Name methylphenyl]diazenyl]-4,6- Inferred from Structure
dihydroxynaphthalene-2-
sulfonate

CAS Number 6507-79-5 [1]

C.l. Number 24800 [1]

Molecular Formula CaoH3aNaNa2010S2 [1]

Molecular Weight 840.83 g/mol [1]

Appearance Deep purple powder [2]

Water Solubility 117.47 g/L at 20°C [3]

Applications and Methodologies

The primary application of C.I. Acid Red 154 is as a dye in industrial processes. The general
protocol for its use in dyeing materials like wool, silk, or leather involves its application in a
weakly acidic to moderately acidic environment.

General Dyeing Protocol for Leather

The application of C.I. Acid Red 154 for leather dyeing is dependent on several key
parameters to ensure effective coloration and fixation.

e pH Regulation: The dyeing process is conducted in a weakly to moderately acidic bath,
typically with a pH range of 2.5 to 4.5.[4] This acidic environment is crucial for the interaction
between the anionic dye and the protein fibers of the leather. Formic acid, acetic acid, or
lactic acid are commonly used to adjust the pH.[4]

o Temperature and Time Control: The dyeing temperature is generally maintained between 40-
60°C.[4] For chrome-tanned leather, the temperature can be increased to 55-60°C, while
vegetable-tanned leather requires a lower temperature range of 40-50°C.[4] The duration of
the dyeing process typically ranges from 30 to 90 minutes.[4]
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o Use of Auxiliaries: Penetrating and leveling agents, such as anionic or nonionic penetrants
(e.g., alkyl sulfonates) and fatty alcohol polyoxyethylene ethers, are often added to the dye
bath.[4] These agents help in achieving uniform color by promoting the diffusion of the dye
into the leather and slowing the rate of dye adsorption.[4]

o Electrolyte Addition: Neutral salts like sodium sulfate may be used to increase the dyeing
rate through a "salting out" effect, which reduces the affinity of the dye for water.[4]

Below is a generalized workflow for the industrial application of C.l. Acid Red 154 in leather
dyeing.
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Dye Bath Preparation
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Workflow for Leather Dyeing with C.l. Acid Red 154
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Biological and Research Applications

While C.I. Acid Red 154 is classified as a chemical stain and fluorescent dye, detailed
experimental protocols for its specific use in biological research, such as histological staining or
as a molecular probe, are not readily available in the reviewed literature.[5] Furthermore, there
is no evidence to suggest its involvement or use in the study of biological signaling pathways.
Its applications appear to be confined to industrial dyeing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.medchemexpress.com/c-i-acid-red-154.html
https://www.benchchem.com/product/b12371613?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-red-154.html
https://www.lookchem.com/ProductWholeProperty_LCPL541012.htm
https://www.tiankunchemical.com/Application-of-Acid-Dyes-in-Leather-Dyeing-id48478816.html
https://www.tiankunchemical.com/Application-of-Acid-Dyes-in-Leather-Dyeing-id48478816.html
https://www.medchemexpress.com/c-i-acid-red-154.html
https://www.benchchem.com/product/b12371613#molecular-formula-and-weight-of-c-i-acid-red-154
https://www.benchchem.com/product/b12371613#molecular-formula-and-weight-of-c-i-acid-red-154
https://www.benchchem.com/product/b12371613#molecular-formula-and-weight-of-c-i-acid-red-154
https://www.benchchem.com/product/b12371613#molecular-formula-and-weight-of-c-i-acid-red-154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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